N-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]-N'-(3-fluoro-4-methylphenyl)ethanediamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-pyridin-3-ylethyl]-N'-(3-fluoro-4-methylphenyl)oxamide
• InChI: InChI=1S/C25H25FN4O2/c1-17-8-9-21(13-22(17)26)29-25(32)24(31)28-15-23(19-7-4-11-27-14-19)30-12-10-18-5-2-3-6-20(18)16-30/h2-9,11,13-14,23H,10,12,15-16H2,1H3,(H,28,31)(H,29,32)
• InChI Key: AADYNEJXIBTUJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CN=CC=C2)N3CCC4=CC=CC=C4C3)F
• Molecular Formula: C25H25FN4O2
• Molecular Weight: 432.5 g/mol

Description

N-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]-N'-(3-fluoro-4-methylphenyl)ethanediamide is a useful research compound. Its molecular formula is C25H25FN4O2 and its molecular weight is 432.499. The purity is usually 95%.
BenchChem offers high-quality N-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]-N'-(3-fluoro-4-methylphenyl)ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]-N'-(3-fluoro-4-methylphenyl)ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Light-Emitting Diode (OLED) Application

• Homoleptic cyclometalated iridium complexes with a structure similar to the compound show significant potential in OLED technology. These complexes exhibit high efficiency and pure-red emission, indicating their usefulness in the development of advanced display and lighting technologies (A. Tsuboyama et al., 2003).

Pharmaceutical Interest

• Compounds with a similar structure have shown pharmacological interest. For instance, the synthesis of various heterocyclic systems derived from related compounds has led to potential antiviral applications against infectious bursal disease virus, demonstrating their significance in medicinal chemistry (Mohamed M. Y. Kaddah et al., 2021).

Antitumor Activity

• Certain derivatives with structures analogous to the compound have demonstrated potent antitumor activities. These findings suggest their potential use in developing new anticancer drugs (Li-Chen Chou et al., 2010).

Anti-inflammatory and Analgesic Agents

• Novel quinazolinone derivatives, which share structural similarities, have been synthesized and evaluated for their anti-inflammatory and analgesic activities, indicating their potential therapeutic applications (A. A. Farag et al., 2012).

Antibacterial Applications

• Certain derivatives have been found to exhibit significant antibacterial activities, suggesting their potential application in combating bacterial infections (R. S. Joshi et al., 2011).